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Compound of Interest

Compound Name: 6-Cyanonicotinimidamide

cat. No.: B15232949

A comprehensive search for technical information on "6-Cyanonicotinimidamide” has
revealed a significant lack of available data for a compound with this specific name. It is highly
probable that "6-Cyanonicotinimidamide” is not a standard chemical identifier or may be a
misnomer.

Extensive searches in chemical databases and scientific literature did not yield a specific CAS
number or any published experimental data, such as synthesis protocols, quantitative biological
activity, or established signaling pathways for "6-Cyanonicotinimidamide."

A plausible alternative, given the chemical nomenclature, is 5-Cyanonicotinimidamide (IUPAC
name: 5-cyanopyridine-3-carboximidamide). This compound is registered in the PubChem
database under CID 133058451. However, even for this compound, there is a notable scarcity
of in-depth technical information in the public domain. A specific CAS number for 5-
Cyanonicotinimidamide was not readily found in the conducted searches.

This guide will proceed with the available information for 5-Cyanonicotinimidamide, while
highlighting the significant gaps in the literature.

Chemical Identity and Properties of 5-
Cyanonicotinimidamide

Due to the absence of experimental data, the following properties are computationally derived
from the PubChem database.
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Property Value Source
Molecular Formula C7HeNa4 PubChem
Molecular Weight 146.15 g/mol PubChem

5-cyanopyridine-3-
IUPAC Name o ) PubChem
carboximidamide

Canonical SMILES C1=C(C=NC=C1C(=N)N)C#N PubChem

DYOWZQQGVHNZKK-
InChl Key PubChem
UHFFFAOYSA-N

Synthesis and Experimental Protocols

A thorough literature search did not reveal any specific, detailed experimental protocols for the
synthesis of 5-Cyanonicotinimidamide. General synthetic routes for cyanopyridine derivatives
are documented, often involving multi-step processes. However, a direct and reproducible
protocol for this specific molecule is not publicly available.

Quantitative Data

There is no available quantitative data from biological or biochemical assays for 5-
Cyanonicotinimidamide in the reviewed literature. Therefore, tables summarizing such data
cannot be provided.

Signaling Pathways and Biological Activity

The biological activity and the role of 5-Cyanonicotinimidamide in any signaling pathway are
currently uncharacterized. While cyanopyridine derivatives, as a class of compounds, have
been investigated for a wide range of biological activities, including as enzyme inhibitors and
potential therapeutic agents, this specific information is not available for 5-
Cyanonicotinimidamide. Consequently, the creation of a signaling pathway diagram as
requested is not possible.

Logical Workflow for Information Retrieval
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The process to ascertain the availability of information for "6-Cyanonicotinimidamide™
followed a logical progression, which is visualized below. This workflow illustrates the search
and decision-making process that led to the conclusions presented in this guide.
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(CID 133058451)

i

In-depth Search for:
- Synthesis Protocols
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:

Conclusion:
Insufficient Data for
In-depth Technical Guide

:

Report Findings to User

Click to download full resolution via product page

Caption: Information retrieval and conclusion workflow.
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Conclusion

While the initial request was for an in-depth technical guide on "6-Cyanonicotinimidamide," it
must be concluded that there is no scientifically validated information available for a compound
with this name. The most probable alternative, "5-Cyanonicotinimidamide," is a recognized
chemical entity but lacks the detailed experimental data necessary to fulfill the core
requirements of this request, including quantitative data tables, experimental protocols, and
signaling pathway diagrams.

For researchers, scientists, and drug development professionals, this indicates that 5-
Cyanonicotinimidamide represents a novel chemical space that is yet to be explored and
characterized. Any research into this compound would be foundational.

¢ To cite this document: BenchChem. [Technical Guide: 6-Cyanonicotinimidamide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15232949#6-cyanonicotinimidamide-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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